Cas no 79769-56-5 (1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione)

• Product name: 1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione
• CAS No: 79769-56-5
• MF: C₆H₄N₂O₂
• MW: 136.108
• CID: 2802462
• PubChem ID: 13017386

1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione Chemical and Physical Properties

Names and Identifiers

• M4U7HN57SZ
• SCHEMBL20398980
• 1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione
• Q4913704
• UNII-M4U7HN57SZ
• DTXSID30515298
• Pyrazolo(1,2-a)pyrazole-3,5-dione
• 79769-56-5
• 1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione

• Inchi： InChI=1S/C6H4N2O2/c9-5-1-3-7-4-2-6(10)8(5)7/h1-4H
• InChI Key： DOYVLWSSQKOKHQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 136.027277375g/mol
• Monoisotopic Mass: 136.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų
• XLogP3: -0.3

Additional information on 1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione

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